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Compound of Interest

Compound Name: Octanenitrile

Cat. No.: B114854 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

octanenitrile, a common reagent in research and drug development. Adherence to these

procedures is critical to ensure personnel safety and environmental compliance.

Octanenitrile, also known as heptyl cyanide, is a combustible liquid that is harmful if

swallowed. Proper handling and disposal are paramount to mitigate risks within the laboratory

environment. This guide outlines the necessary steps for the safe management of

octanenitrile waste.

Immediate Safety Precautions
Before handling octanenitrile, it is crucial to be familiar with its potential hazards. The

compound is classified as harmful if ingested, and appropriate personal protective equipment

(PPE) should be worn at all times. This includes, but is not limited to, safety goggles, chemical-

resistant gloves, and a lab coat. Work should be conducted in a well-ventilated area, preferably

within a fume hood, to avoid inhalation of vapors.[1] In case of accidental contact, wash the

affected skin area thoroughly with soap and water and remove contaminated clothing.[1] If

inhaled, move to fresh air. If swallowed, rinse the mouth and call a poison center or doctor.

Quantitative Safety Data
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A summary of key quantitative safety data for octanenitrile is provided in the table below for

easy reference.

Property Value Source

CAS Number 124-12-9

Molecular Formula C8H15N

Molecular Weight 125.21 g/mol [2]

Boiling Point 198-200 °C [2]

Flash Point 73 °C (165 °F) [2]

Density 0.814 g/mL at 25 °C [2]

Oral LD50 (mouse) 1764 mg/kg [2]

Step-by-Step Disposal Protocol
The disposal of octanenitrile waste must be carried out systematically to ensure safety and

regulatory compliance. The following protocol provides a step-by-step guide for laboratory

personnel.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled waste container for octanenitrile.[3]

Do not mix octanenitrile waste with other solvent streams, particularly halogenated

solvents, to avoid complex and costly disposal procedures.[4]

The container should be made of a compatible material, such as glass or high-density

polyethylene (HDPE), with a secure, tight-fitting lid to prevent leaks and evaporation.[3]

2. Labeling:

All waste containers must be accurately labeled with a hazardous waste tag.[5]
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The label should clearly identify the contents as "Hazardous Waste - Octanenitrile" and

include the full chemical name.

Indicate the associated hazards (e.g., "Combustible," "Harmful if Swallowed").

3. Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment bin to prevent spills.[3][5][6]

Keep the waste container closed at all times, except when adding waste.[5]

Store away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents.

4. Arrange for Professional Disposal:

Octanenitrile waste must be disposed of through a licensed hazardous waste management

company.[6]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

waste pickup.[5]

Do not attempt to dispose of octanenitrile down the drain or in regular trash, as this is illegal

and dangerous.[6]

5. Decontamination of Empty Containers:

Empty octanenitrile containers must be properly decontaminated before disposal.

The first rinse of the container with a suitable solvent (e.g., acetone or ethanol) must be

collected and disposed of as hazardous waste.[5]

For highly toxic materials, the first three rinses should be collected as hazardous waste.[5]

After thorough rinsing and air-drying, the container may be disposed of according to

institutional guidelines.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of octanenitrile waste in a laboratory setting.
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Octanenitrile Waste Generated
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octanenitrile waste container?
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No
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within secondary containment

Is the container full or
is pickup required?

Contact Environmental Health & Safety (EHS)
for waste pickup

Yes

Continue to collect waste

No

EHS collects and transports
waste to a licensed disposal facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of octanenitrile waste.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of octanenitrile, fostering a secure and

responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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